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Compound Name: (-)-Tracheloside

Cat. No.: B049147 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
(-)-Tracheloside (TCS) is a lignan compound found in various plants that has demonstrated

significant bioactive properties, including anti-tumor and anti-inflammatory effects.[1][2] Cell

migration is a fundamental biological process crucial for tissue development and repair, such

as wound healing, but it is also a hallmark of cancer metastasis. Emerging research reveals

that (-)-Tracheloside exhibits a dual, context-dependent effect on cell migration. It promotes

the migration and proliferation of keratinocytes, suggesting its potential in wound healing

applications, while simultaneously inhibiting the migration and invasion of certain cancer cells,

highlighting its therapeutic potential in oncology.[1][2][3]

This document provides detailed protocols for assessing the effects of (-)-Tracheloside on cell

migration using standard in vitro assays and summarizes the current understanding of its

underlying signaling pathways.

Mechanisms of Action & Signaling Pathways
(-)-Tracheloside's influence on cell migration is cell-type specific, operating through distinct

signaling pathways.

1. Inhibition of Cancer Cell Migration via EMT Regulation: In the context of colorectal cancer

(CRC), (-)-Tracheloside has been shown to suppress cell migration and invasion.[1] This effect
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is mediated by regulating the Epithelial-Mesenchymal Transition (EMT), a key process in

cancer metastasis.[1][4] Treatment with TCS leads to an increase in the epithelial marker E-

cadherin and a decrease in mesenchymal markers such as N-cadherin, vimentin, snail, and

twist.[1] This shift reverts the cell phenotype to a less migratory, epithelial state, thereby

inhibiting metastasis.[1]
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General Workflow for Cell Migration Assays

1. Cell Culture
Seed cells to achieve

a confluent monolayer.

2. Introduce Cell-Free Gap
(Scratch or Insert)

3. Treatment
Add media with Vehicle Control,

Positive Control, and (-)-Tracheloside.

4. Incubation & Imaging
Image at T=0 and subsequent

time points (e.g., 24h, 48h).

5. Data Analysis
Quantify gap closure or

number of migrated cells.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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